Cas no 7689-03-4 (Camptothecin)

• Product Name: Camptothecin
• CAS No: 7689-03-4
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352
• MDL: MFCD00081076
• CID: 47667
• PubChem ID: 24360
• Update Time: 2025-08-22

Camptothecin Chemical and Physical Properties

Names and Identifiers

• Camptothecine
• 1,6-DIHYDROXY-7-GLUCURONOSYLFLAVONE
• (20S)-CAMPTOTHECIN
• 4-ETHYL-4-HYDROXY-1H-PYRANO[3',4':6,7]INDOLIZINO[1,2-B]QUINOLINE-3,14(4H,12H)DIONE
• 5,6-DIHYDROXY-4-OXO-2-PHENYL-4H-1-BENZOPYRAN-7-YL BETA-D-GLUCOPYRANOSIDURONIC ACID
• 5,6-DIHYDROXY-7-GLUCURONOSYLFLAVONE
• BAICALEIN-7-O-GLUCURONIDE
• BAICALIN
• (+)-CAMPTOTHECIN
• CAMPTOTHECIN, CAMPTOTHECA ACUMINATA
• (S)-4-ETHYL-4-HYDROXY-1,12-DIHYDRO-4H-2-OXA-6,12A-DIAZA-DIBENZO[B,H]FLUORENE-3,13-DIONE
• (S)-4-ETHYL-4-HYDROXY-1H-PYRANO-[3',4':6,7]INDOLIZINO[1,2-B]QUINOLINE-3,14(4H,12H)-DIONE
• (S)-(+)-CAMPTOTHECIN
• (s)-droxy
• 1h-pyrano(3’,4’:6,7)indolizino(1,2-b)quinoline-3,14(4h,12h)-dione,4-ethyl-4-hy
• 20(s)-camptothecine
• 21,22-secocamptothecin-21-oicacidlactone
• nsc100880
• nsc94600
• S-(+)-Camptothecin
• camptothecin
• Camptothecin (CPT,Camptohecine, NSC100880,NSC 94600)
• CAMPTOTHECIN(P)
• -(+)-Camptothecin
• (S)-4-ethyl-4-hydroxy-1H-pyrano-[3',4':6,7]indolizinol[1,2-b]quinoline-3,14(4H,12H)-dione
• Baicalin std.
• CaMpathecin
• Camptohecin
• CPT
• d-Camptothecin
• 4-Ethyl-4-hydroxy-1H-pyrano-[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• [ "" ]
• (+)-Camptothecine
• (S)-Camptothecin
• Camptothecine (8CI)
• 20(S)-Camptothecin
• Camptothecine (S,+)
• MLS000766223
• XT3Z54Z28A
• VSJKWCGYPAHWDS-FQEVSTJZSA-N
• Camptoth
• (S)-4-ethyl-4-hydroxy-1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline
• CAMPTOTHECIN [WHO-DD]
• SY010324
• 21,22-Secocamptothecin-21-oic acid lactone
• CAS-2114454
• BCP02857
• CHEMBL65
• Bio1_001378
• NCGC00016994-03
• (S)-4-ethyl-4-hydroxy-1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• NCGC00178592-02
• 4-Ethyl-4-hydroxy-1H-pyrano-[3[,4[:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• 1H-Pyrano[3',7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-, (S)-
• CHEBI:27656
• SR-01000075798
• NSC 100880
• Spectrum_000299
• SR-01000597379-3
• HMS2095H21
• AKOS004119861
• NCGC00016994-10
• BRD-K37890730-001-10-2
• NCGC00261026-01
• s1288
• Lopac-C-9911
• HMS3414J17
• NCGC00016994-07
• DB04690
• CCRIS 8162
• (S)-4-Ethyl-4-hydroxy-1H-pyrano-[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione;(S)-(+)-Camptothecin
• d-camptothecine
• Q419964
• Tocris-1100
• BSPBio_002586
• SCHEMBL6038
• IDI1_000826
• 4-Ethyl-4-hydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione (CPT, Camptothecin)
• AI3-62475
• NCGC00016994-01
• Bio1_000400
• DTXSID0030956
• HMS1568H21
• KBioGR_001036
• AC-202
• 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-, (4S)-
• (4S)-4-ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• (19S)-19-ethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
• CAMPTOTHECIN [MI]
• SR-01000075798-1
• SR-01000597379-1
• 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-, (S)-
• SPBio_000746
• HY-16560
• NCGC00016994-06
• NCGC00016994-05
• HMS502J08
• EU-0100341
• Prestwick1_000200
• HMS1921N08
• HMS3678J15
• Camptothecin,(S)
• (S)-4-ethyl-4-hydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]florene-3,13-dione
• Q-200785
• Spectrum4_000738
• C 9911
• SpecPlus_000712
• BRN 0631069
• A838882
• NCGC00016994-11
• (S)-4-ethyl-4-hydroxy-1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione
• cid_24360
• NCGC00016994-09
• (4S)-4-ETHYL-4-HYDROXY-1H-PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLINE-3,14(4H,12H)-DIONE
• HMS3654D13
• NCGC00024997-01
• NCGC00024997-02
• Z1741982070
• NSC 94600
• SW196414-3
• KBioSS_000779
• 4-Ethyl-4-hydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione (camptothecin or CPT)
• NCGC00015290-01
• SDCCGSBI-0050329.P003
• LP00341
• (S)-4-Ethyl-4-hydroxy-1H-pyrano[3 inverted exclamation mark ,4 inverted exclamation mark :6,7]indolizino[1,2-b]quinoline-3,14-(4H,12H)-dione
• HMS3712H21
• UNII-XT3Z54Z28A
• EN300-1725804
• CCG-40255
• 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-, (S)-
• 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-, (4S)-
• Spectrum2_000903
• BPBio1_000175
• AB00052452-08
• (s)-camptothecine
• KBio2_003347
• SMR000445686
• (19S)-19-ethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{15,20}]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione
• KBio3_002086
• Tox21_500341
• NCGC00024997-04
• GR-301
• MFCD00081076
• NCGC00178592-01
• NCGC00024997-06
• NCGC00024997-03
• NSC-94600
• HMS2089F08
• KBio2_005915
• KBio1_001752
• (S)-(+)-Camptothecin, >=90% (HPLC), powder
• NCGC00024997-05
• DivK1c_006808
• SDCCGMLS-0066688.P001
• NCGC00016994-04
• 4-Ethyl-4-hydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione (Camptothecin)
• Prestwick2_000200
• KBioSS_002283
• HMS3261E03
• NCGC00016994-08
• AB00052452_10
• BSPBio_000159
• 1ST40312
• CS-1049
• Prestwick_102
• KBio2_000779
• NINDS_000826
• Spectrum5_001126
• NCGC00016994-16
• SPECTRUM1502232
• NCGC00016994-29
• Prestwick0_000200
• KBio1_000826
• BDBM50008923
• Bio1_000889
• (S)-4-Ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14-(4H,12H)-dione
• 4(S)-Ethyl-4-hydroxy-1H-pyrano-[3',4':6,7]indolizino[1,2-b]quinoline-3,14 (4H,12H)-dione
• NCGC00016994-02
• DivK1c_000826
• Spectrum3_001203
• C01897
• SPBio_002080
• BRD-K37890730-001-09-4
• 7689-03-4
• AB00052452-09
• NCI60_042105
• 4-ethyl-4-hydroxy-(4S)-3,4,12,14-tetrahydro-1H-pyrano[3'',4'':6,7]indolizino[1,2-b]quinoline-3,14-dione
• NS00011856
• KS-5235
• (19S)-19-ethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{15,20}]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
• SR-01000597379
• NCGC00016994-12
• (+)-Camptothecin;
• 4-ETHYL-4-HYDROXY-1,12-DIHYDRO-4H-2-OXA-6,12A-DIAZA-DIBENZO[B,H]FLUORENE-3,13-DIONE
• M01564
• Prestwick3_000200
• Lopac0_000341
• SR-01000075798-4
• GLXC-10346
• NCGC00016994-23
• BRD-K37890730-001-15-1
• BBL033963
• BRD-K37890730-001-17-7
• 4-Ethyl-4-hydroxy-1H-pyrano-[3,4:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• BRD-K37890730-001-16-9
• STK801886
• NCGC00016994-19
• Camptothecin

• MDL： MFCD00081076
• Inchi： 1S/C20H16N2O4/c1-2-20(25)14-8-16-17-12(7-11-5-3-4-6-15(11)21-17)9-22(16)18(23)13(14)10-26-19(20)24/h3-8,25H,2,9-10H2,1H3/t20-/m0/s1
• InChI Key： VSJKWCGYPAHWDS-FQEVSTJZSA-N
• SMILES： O1C([C@](C([H])([H])C([H])([H])[H])(C2C([H])=C3C4C(=C([H])C5=C([H])C([H])=C([H])C([H])=C5N=4)C([H])([H])N3C(C=2C1([H])[H])=O)O[H])=O

Computed Properties

• Exact Mass: 348.11100
• Monoisotopic Mass: 348.111007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7
• Molecular Weight: 348.4
• XLogP3: 1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3112 (rough estimate)
• Melting Point: 260 °C (dec.) (lit.)
• Boiling Point: 757℃ at 760 mmHg
• Flash Point: 411.6 °C
• Refractive Index: 1.5700 (estimate)
• Solubility: chloroform/methanol (4:1): 4 mg/mL
• Water Partition Coefficient: Insoluble
• PSA: 81.42000
• LogP: 2.07960
• Merck: 1735
• Specific Rotation: +37° - +42° (c=0.4, CHCl3:MeOH=8:2)
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Camptothecin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P310+P330-P332+P313-P405-P501
• Hazardous Material transportation number：UN 1544 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45-S36/37/39-S26
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：UQ0492000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R25
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins Camptothecins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins
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• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances